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Compound of Interest

Compound Name: 6-iodo-1H-indazole

Cat. No.: B155929 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 6-
iodo-1H-indazole, a compound requiring careful management in a laboratory setting. The

following procedures are based on available safety data to ensure the safe handling of this

chemical for researchers, scientists, and drug development professionals.

I. Hazard Identification and Physicochemical
Properties
6-Iodo-1H-indazole is classified as a hazardous substance. Based on available safety data

sheets, it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation[1][2].

Table 1: GHS Hazard Classifications for 6-iodo-1H-indazole[2]

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation
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Table 2: Physical and Chemical Properties of 6-iodo-1H-indazole[2][3][4]

Property Value

Molecular Formula C₇H₅IN₂

Molecular Weight 244.03 g/mol

Appearance Light yellow to brown powder or crystal

Melting Point 208 - 211 °C (406.4 - 411.8 °F)

Solubility No information available

Stability
Stable under recommended storage conditions.

Light sensitive.

Incompatible Materials Strong oxidizing agents, Acid chlorides

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Hydrogen iodide

II. Personal Protective Equipment (PPE)
The primary line of defense when handling 6-iodo-1H-indazole is the consistent and correct

use of appropriate personal protective equipment. A comprehensive PPE protocol is mandatory

to prevent exposure[1][3][5].

Table 3: Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b155929?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-iodo-1H-indazole
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2178484.htm
https://www.benchchem.com/product/b155929?utm_src=pdf-body
https://www.echemi.com/sds/6-bromo-3-iodo-1hindazole-pd180727110612.html
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-IODO-1H-INDAZOLE.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards[1].

Protects eyes from

splashes and airborne

particles.

Face Shield

To be worn over

safety goggles,

especially when there

is a risk of splashing.

Provides a secondary

layer of protection for

the face.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves.

Prevents skin contact

with the chemical.

Gloves should be

inspected before use

and changed

immediately upon

contamination.

Body Protection Laboratory Coat
Flame-resistant with a

full front closure.

Protects skin and

personal clothing from

contamination.

Full-Length Pants and

Closed-Toe Shoes

Ensures no exposed

skin on the lower body

and feet.

Prevents accidental

skin contact.

Respiratory Protection Respirator

A NIOSH-approved

N95 or higher-rated

respirator is required

when handling the

solid compound

outside of a certified

chemical fume hood

or if dust is

generated[6].

Protects the

respiratory system

from inhalation of the

powdered chemical.
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III. Operational Plan for Handling 6-iodo-1H-indazole
A systematic approach to handling 6-iodo-1H-indazole is essential to minimize risk. The

following workflow outlines the key steps from preparation to post-handling decontamination.
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Caption: Workflow for the safe handling of 6-iodo-1H-indazole.
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Detailed Steps:

Preparation:

Ensure all required PPE is available and in good condition.

Verify that the chemical fume hood has a current certification and is functioning correctly.

Assemble all necessary glassware, reagents, and equipment within the fume hood to

minimize movement in and out of the containment area.

Handling the Compound:

When weighing the solid, use a disposable weigh boat and handle it with care to avoid

generating dust[6].

If transferring the solid, use a spatula and ensure it is decontaminated after use.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly segregate and dispose of all contaminated materials as outlined in the disposal

plan below[6].

Wash hands thoroughly after handling the chemical, even if gloves were worn.

IV. Disposal Plan for 6-iodo-1H-indazole
Improper disposal of 6-iodo-1H-indazole and its associated waste can pose a risk to human

health and the environment. As a halogenated organic compound, it must be treated as

hazardous waste[7][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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